Cas no 893337-53-6 (N-(4-methoxyphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: N-(4-methoxyphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 893337-53-6
• MF: C₁₄H₁₇N₃O₅S
• MW: 339.3668820858
• CID: 5906322
• PubChem ID: 7161168
• Update Time: 2025-08-05

N-(4-methoxyphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-1,3,4-trimethyl-2,6-dioxopyrimidine-5-sulfonamide
• AKOS024614350
• F1844-0169
• SR-01000016837-1
• SR-01000016837
• 893337-53-6
• SMR000641296
• MLS001166998
• HMS2241H13
• CHEMBL1400563
• N-(4-methoxyphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

• Inchi： 1S/C14H17N3O5S/c1-9-12(13(18)17(3)14(19)16(9)2)23(20,21)15-10-5-7-11(22-4)8-6-10/h5-8,15H,1-4H3
• InChI Key： VMQJGBSIBTZLSO-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C(S(NC2=CC=C(OC)C=C2)(=O)=O)=C(C)N1C

Computed Properties

• Exact Mass: 339.08889182g/mol
• Monoisotopic Mass: 339.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų

Additional information on N-(4-methoxyphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

N-(4-methoxyphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS No. 893337-53-6): A Comprehensive Overview

N-(4-methoxyphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS No. 893337-53-6) is a specialized sulfonamide derivative with a unique tetrahydropyrimidine backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential biological activities. Researchers are particularly interested in its sulfonamide functional group, which is known to contribute to various pharmacological properties.

The molecular structure of N-(4-methoxyphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide features a methoxyphenyl moiety attached to a trimethyl-dioxo-tetrahydropyrimidine core, making it a valuable scaffold for drug discovery. Recent studies have explored its potential as a enzyme inhibitor, particularly in targeting specific metabolic pathways. The presence of both sulfonamide and pyrimidine groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In the context of current research trends, CAS 893337-53-6 has been investigated for its potential applications in medicinal chemistry and material science. The compound's ability to interact with biological targets has led to studies on its anti-inflammatory and antioxidant properties. Additionally, its structural features make it a candidate for developing advanced materials with specific electronic or optical properties.

The synthesis of N-(4-methoxyphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide typically involves multi-step organic reactions, including sulfonylation and cyclization processes. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for further studies. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to characterize this molecule and confirm its structure.

From a commercial perspective, CAS 893337-53-6 is available from specialized chemical suppliers as a high-purity reference standard. Its applications extend to pharmaceutical intermediates, research reagents, and chemical biology probes. The growing demand for sulfonamide derivatives in drug development has increased interest in this compound, particularly in the context of targeted therapy research.

Environmental and safety considerations for N-(4-methoxyphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling this compound. Researchers are advised to consult the material safety data sheet (MSDS) for specific handling instructions.

Future research directions for CAS 893337-53-6 may include exploring its potential in combination therapies or as a building block for drug conjugates. The compound's unique structure offers opportunities for structure-activity relationship (SAR) studies, which could lead to the development of novel therapeutic agents. Additionally, its applications in material science and nanotechnology warrant further investigation.

In conclusion, N-(4-methoxyphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide represents an important chemical entity with diverse potential applications. Its sulfonamide-pyrimidine hybrid structure makes it particularly valuable for pharmaceutical research, while its physical properties may find uses in other scientific domains. As research continues, this compound may reveal additional interesting characteristics and applications that could benefit various scientific and industrial fields.